![molecular formula C10H16N2O2 B5545521 1-amino-3-[(2-methoxyphenyl)amino]-2-propanol](/img/structure/B5545521.png)
1-amino-3-[(2-methoxyphenyl)amino]-2-propanol
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Overview
Description
Synthesis Analysis
The asymmetric synthesis of 3-[4-(1-hydroxy-2-methoxyethyl)phenoxy]-1-(isopropylamino)-2-propanol, a compound related to "1-amino-3-[(2-methoxyphenyl)amino]-2-propanol", reveals insights into the synthesis process and the determination of stereochemistry in such compounds. This synthesis involves multistep procedures, including reduction and derivatization steps, to achieve the desired diastereomers with high product stereoselectivity (Shetty & Nelson, 1988).
Molecular Structure Analysis
Structural investigations using X-ray crystallography and spectroscopic methods have characterized compounds similar to "1-amino-3-[(2-methoxyphenyl)amino]-2-propanol". These studies provide detailed insights into the crystal structure, including space groups and intermolecular interactions, which are crucial for understanding the compound's molecular structure (Venkatesan et al., 2016).
Chemical Reactions and Properties
Chemical reactions involving compounds similar to "1-amino-3-[(2-methoxyphenyl)amino]-2-propanol" have been explored to understand their reactivity and potential for further transformations. These studies include reactions under specific conditions, leading to the formation of various products and by-products, which highlight the compound's chemical versatility (Brown et al., 1971).
Physical Properties Analysis
The physical properties of compounds related to "1-amino-3-[(2-methoxyphenyl)amino]-2-propanol" are analyzed through various methods, including DSC, POM, and XRD. These studies help in understanding the mesomorphic behavior and phase transitions, contributing to the knowledge of the compound's physical characteristics (Kong & Tang, 1998).
Chemical Properties Analysis
Investigations into the chemical properties of "1-amino-3-[(2-methoxyphenyl)amino]-2-propanol" related compounds focus on their reactivity, including cyclization reactions and the formation of novel structures under specific conditions. These studies provide valuable insights into the compound's chemical behavior and potential for creating new materials (Ando et al., 1974).
properties
IUPAC Name |
1-amino-3-(2-methoxyanilino)propan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-14-10-5-3-2-4-9(10)12-7-8(13)6-11/h2-5,8,12-13H,6-7,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWIHDKPQLRLJOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NCC(CN)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Amino-3-[(2-methoxyphenyl)amino]-2-propanol |
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